Cas no 51517-07-8 (piperazine, 1-(3-methoxy-1-oxopropyl)- (9ci))

• Product Name: piperazine, 1-(3-methoxy-1-oxopropyl)- (9ci)
• CAS No: 51517-07-8
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 935481
• PubChem ID: 13715578
• Update Time: 2025-04-19

piperazine, 1-(3-methoxy-1-oxopropyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• piperazine, 1-(3-methoxy-1-oxopropyl)- (9ci)
• 3-methoxy-1-(1-piperazinyl)-1-Propanone
• 3-methoxy-1-piperazin-1-ylpropan-1-one
• 1-(3-METHOXYPROPANOYL)PIPERAZINE
• AG-F-74482
• AGN-PC-00NOSJ
• AmbkkkkK703
• CTK1G8757
• Piperazine, 1-(3-methoxy-1-oxopropyl)-
• SureCN4290518
• DTXSID10547451
• 3-METHOXY-1-(PIPERAZIN-1-YL)PROPAN-1-ONE
• AKOS011834454
• ZAJHSGJGHPJYBZ-UHFFFAOYSA-N
• 51517-07-8
• Piperazine,1-(3-methoxy-1-oxopropyl)-(9ci)
• 1-(3-methoxypropionyl) piperazine
• DA-23472
• SCHEMBL4290518

• Inchi： 1S/C8H16N2O2/c1-12-7-2-8(11)10-5-3-9-4-6-10/h9H,2-7H2,1H3
• InChI Key： ZAJHSGJGHPJYBZ-UHFFFAOYSA-N
• SMILES： O=C(CCOC)N1CCNCC1

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 41.6Ų